Cas no 2229018-77-1 (1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229018-77-1
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 5913985
• PubChem ID: 165699509
• Update Time: 2025-06-28

1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1906741
• 2229018-77-1

• Inchi： 1S/C10H8BrNO3/c11-8-5-12-2-1-7(8)10(9(14)15)3-6(13)4-10/h1-2,5H,3-4H2,(H,14,15)
• InChI Key： ZPVJTVKDMBSAMH-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 268.96876g/mol
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.3Ų

Additional information on 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229018-77-1)

1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid, identified by its CAS number 2229018-77-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic molecules that feature a cyclobutane ring fused with a pyridine moiety, further functionalized with a bromine substituent and an oxo group. The unique structural arrangement of this molecule makes it a valuable intermediate in the synthesis of more complex bioactive entities, particularly in the development of novel therapeutic agents.

The 3-bromopyridin-4-yl substituent in the molecular structure is particularly noteworthy, as bromopyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to serve as pharmacophores in various drug candidates. The presence of the bromine atom at the 3-position enhances the electrophilicity of the pyridine ring, making it susceptible to nucleophilic substitution reactions, which is a common strategy in drug discovery for introducing additional functional groups or linking different molecular fragments together.

Furthermore, the 3-oxocyclobutane-1-carboxylic acid moiety introduces a carboxylic acid functionality at one end of the cyclobutane ring, while an oxo group (or ketone) is positioned at the opposite end. This structural motif is interesting because it combines the rigidity of a cyclobutane ring with the reactivity of a carboxylic acid and a ketone. Such combinations are often exploited in medicinal chemistry to achieve specific spatial orientations and electronic properties that can modulate biological activity.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid scaffold has emerged as a promising candidate for such applications due to its ability to interact with biological targets in multiple ways. For instance, the bromopyridine moiety can engage in hydrogen bonding or π-stacking interactions with amino acid residues in protein binding pockets, while the carboxylic acid and ketone groups can participate in salt bridge formation or act as hydrogen bond donors/acceptors.

One of the most compelling aspects of this compound is its potential utility in fragment-based drug design (FBDD). Fragment-based approaches involve identifying small, low-molecular-weight fragments that bind to target proteins with moderate affinity. These fragments can then be chemically modified and linked together to produce more potent and selective inhibitors. The structural features of 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid, particularly its rigid cyclobutane core and multiple functional handles, make it an ideal building block for such strategies.

Recent studies have demonstrated the efficacy of related bromopyridine derivatives in inhibiting enzymes associated with inflammatory diseases, cancer, and infectious disorders. For example, compounds containing similar structural motifs have been shown to disrupt protein-protein interactions or inhibit catalytic activities by binding to specific residues within target proteins. The 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid scaffold could potentially be modified further to enhance its binding affinity and selectivity for such targets.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include nucleophilic aromatic substitution reactions to introduce the bromine substituent at the 3-position of the pyridine ring, followed by cyclization reactions to form the cyclobutane core. The introduction of the oxo group and carboxylic acid functionality often involves oxidation or hydrolysis steps, respectively. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions may also be employed to achieve regioselective modifications.

In terms of applications beyond drug discovery, 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid has shown promise as a key intermediate in materials science and agrochemical research. Its unique structural features make it suitable for designing molecules with specific electronic properties or biological activities relevant to these fields. For instance, derivatives of this compound could be explored as ligands for metal complexes used in catalysis or as precursors for synthesizing novel polymers with tailored properties.

The growing interest in green chemistry has also prompted researchers to investigate sustainable synthetic routes for producing 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid. Efforts are being made to minimize waste generation and reduce reliance on hazardous reagents by employing catalytic methods or alternative reaction conditions that are more environmentally friendly. Such approaches align with broader industry trends toward sustainable manufacturing practices.

Another exciting area of research involves exploring the pharmacological properties of this compound using computational modeling techniques. Molecular docking studies can predict how 1-(3-bromopyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid interacts with biological targets at an atomic level, providing insights into its potential mechanism of action. These predictions can guide experimental efforts by highlighting key residues or interactions that should be prioritized during lead optimization.

In conclusion, 1-(3-bromopyridin -4 - yl ) - 3 - ox ocyc lobu t ane - 1 - car box yl ic ac id ( CAS No . 22290 18 -77 - 1 ) represents a structurally intriguing molecule with significant potential in pharmaceutical research . Its unique combination of functional groups , coupled with its versatility as an intermediate , makes it a valuable tool for developing new therapeutics . As our understanding of biological pathways continues to expand , compounds like this will play an increasingly important role in addressing unmet medical needs . Further exploration into its synthetic possibilities , pharmacological effects , and applications across different scientific disciplines promises to yield exciting advancements in the coming years .